molecular formula C12H17BrN4O2S2 B6439187 5-bromo-4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine CAS No. 2548980-99-8

5-bromo-4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

Cat. No. B6439187
CAS RN: 2548980-99-8
M. Wt: 393.3 g/mol
InChI Key: PDHQOYOPSPJQCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine is a synthetic molecule that has been studied for its potential applications in biological and medical research. It is a pyrimidine derivative with a bromo substituent at the 5-position and a cyclopropanesulfonyl group at the 4-position. This molecule has been investigated for its potential use as an enzyme inhibitor, a therapeutic agent, and a tool for studying enzyme-substrate interactions.

Scientific Research Applications

5-Bromo-4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine has been studied for its potential applications in biological and medical research. It has been investigated as an enzyme inhibitor, with potential applications in drug discovery and development. It has also been studied for its potential use as a therapeutic agent, with potential applications in cancer therapy. Additionally, it has been used as a tool for studying enzyme-substrate interactions, providing insight into the mechanisms of enzyme action.

Mechanism of Action

The mechanism of action of 5-bromo-4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine is not yet fully understood. However, it is believed that the molecule binds to the active site of the enzyme, blocking its ability to catalyze the reaction. Additionally, the cyclopropanesulfonyl group of the molecule may interact with the hydrophobic pocket of the enzyme, further inhibiting its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine have not yet been fully explored. However, it is believed that the molecule may have anti-cancer and anti-inflammatory properties. Additionally, it has been shown to inhibit the activity of certain enzymes, suggesting that it may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

5-Bromo-4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine has several advantages for use in laboratory experiments. The synthesis is straightforward and the yields are usually high. Additionally, the molecule is stable and can be stored for long periods of time. However, there are some limitations to its use. The molecule is expensive and can be difficult to obtain in large quantities. Additionally, its effects on biological systems have not yet been fully explored, limiting its use in medical research.

Future Directions

There are several potential future directions for 5-bromo-4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine. Further research is needed to fully understand its mechanism of action and its effects on biological systems. Additionally, further studies should be conducted to explore its potential therapeutic applications. Finally, more research should be done to optimize the synthesis of the molecule and to develop cost-effective methods for its production.

Synthesis Methods

5-Bromo-4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine can be synthesized from commercially available starting materials. The synthesis involves a two-step process, beginning with the reaction of 4-chloro-2-methylpyrimidine with cyclopropanesulfonyl chloride to form 5-bromo-4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine. The second step involves the reaction of the intermediate with a base to form the desired product. The reaction conditions are mild and the yields are usually high.

properties

IUPAC Name

5-bromo-4-(4-cyclopropylsulfonylpiperazin-1-yl)-2-methylsulfanylpyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17BrN4O2S2/c1-20-12-14-8-10(13)11(15-12)16-4-6-17(7-5-16)21(18,19)9-2-3-9/h8-9H,2-7H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PDHQOYOPSPJQCN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=NC=C(C(=N1)N2CCN(CC2)S(=O)(=O)C3CC3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17BrN4O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Bromo-4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.